Methyl3-(trifluoromethoxy)cyclohexane-1-carboxylate

• Molecular Formula: C9H13F3O3
• Molecular Weight: 226.19 g/mol
• IUPAC Name: methyl 3-(trifluoromethoxy)cyclohexane-1-carboxylate
• InChI: InChI=1S/C9H13F3O3/c1-14-8(13)6-3-2-4-7(5-6)15-9(10,11)12/h6-7H,2-5H2,1H3
• InChI Key: ONELURHMQSHRTE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCCC(C1)OC(F)(F)F

Description

Methyl3-(trifluoromethoxy)cyclohexane-1-carboxylate is a chemical compound with the molecular formula C9H13F3O2 It is characterized by the presence of a trifluoromethoxy group attached to a cyclohexane ring, which is further connected to a carboxylate ester group

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the radical trifluoromethylation of carbon-centered radical intermediates . This process can be carried out under specific conditions to ensure the successful incorporation of the trifluoromethoxy group.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactions using specialized equipment to handle the reagents and conditions required for the synthesis. The exact methods can vary depending on the desired purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions

Methyl3-(trifluoromethoxy)cyclohexane-1-carboxylate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The trifluoromethoxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles for substitution reactions. The conditions for these reactions can vary, but they typically involve controlled temperatures and pressures to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

Methyl3-(trifluoromethoxy)cyclohexane-1-carboxylate has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which Methyl3-(trifluoromethoxy)cyclohexane-1-carboxylate exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to the observed effects of the compound. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• Methyl 3-(trifluoromethyl)cyclohexane-1-carboxylate
• Methyl 3-cyclohexene-1-carboxylate

Uniqueness

Methyl3-(trifluoromethoxy)cyclohexane-1-carboxylate is unique due to the presence of the trifluoromethoxy group, which imparts distinct chemical properties compared to other similar compounds. This group can influence the compound’s reactivity, stability, and interactions with other molecules .